2-(3-aminophenyl)-N,N-dimethylacetamide

• IUPAC Name: 2-(3-aminophenyl)-N,N-dimethylacetamide
• InChI: InChI=1S/C10H14N2O/c1-12(2)10(13)7-8-4-3-5-9(11)6-8/h3-6H,7,11H2,1-2H3
• InChI Key: UWEZXIIXUNXITL-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)CC1=CC(=CC=C1)N
• Molecular Formula: C10H14N2O
• DSSTOX Substance ID: DTXSID20651558
• Molecular Weight: 178.23 g/mol
• CAS RN: 58730-43-1

Description

2-(3-aminophenyl)-N,N-dimethylacetamide, also known as 3-APDM, is an amide compound used in a variety of scientific research applications. It is synthesized in the laboratory and has a wide range of biochemical and physiological effects.

Scientific Research Applications

Synthesis and Structural Analysis

2-(3-Aminophenyl)-N,N-dimethylacetamide is utilized as a versatile reagent in the synthesis of various compounds, demonstrating its multifaceted role in organic synthesis. Sharma et al. (2018) synthesized N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide, showcasing its utility in producing compounds with potential anticancer activities through molecular docking analyses targeting the VEGFr receptor. This highlights its application in the design and synthesis of bioactive molecules (Sharma et al., 2018).

Chemical Modification and Reagent Development

The compound's chemistry allows for its use in developing novel reagents for protecting functional groups in synthetic chemistry. Arai et al. (1998) introduced 2-(2-aminophenyl)-acetaldehyde dimethyl acetal as a novel reagent for the protection of carboxylic acids, which are stable under basic conditions and can be converted to various other functional groups, indicating the flexibility of 2-(3-aminophenyl)-N,N-dimethylacetamide derivatives in synthetic applications (Arai et al., 1998).

Catalysis and Kinetic Studies

The compound has been implicated in catalysis, particularly in the chemoselective acetylation of aminophenols, an essential reaction for synthesizing intermediates for pharmaceuticals. Magadum and Yadav (2018) demonstrated the use of Novozym 435 in the monoacetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide, underscoring its relevance in the enzymatic synthesis of antimalarial drugs. This research presents a kinetically controlled synthesis approach, providing insights into the mechanistic aspects of enzyme-catalyzed transformations (Magadum & Yadav, 2018).

Photodecarboxylative Additions

Gallagher et al. (2010) explored the photoreactions of N,N-dimethylated α-amino acid salts, including derivatives of 2-(3-aminophenyl)-N,N-dimethylacetamide, with N-methylphthalimide, highlighting the process's efficiency in producing addition products. This work contributes to the understanding of photodecarboxylative additions, a valuable tool in synthetic organic chemistry for constructing complex molecules (Gallagher et al., 2010).

Advanced Material Synthesis

In the field of materials science, N,N-dimethylacetamide derivatives, including 2-(3-aminophenyl)-N,N-dimethylacetamide, have been used to synthesize high-performance polymers and copolymers. For instance, Irvin et al. (1996) developed N-methylated copoly(imide amide)s containing hexafluoroisopropylidene, demonstrating the role of N,N-dimethylacetamide derivatives in producing materials with superior thermal stability and mechanical properties (Irvin et al., 1996).

Mechanism of Action

Target of Action

Similar compounds have been studied for their interactions with various biological targets .

Mode of Action

It’s known that similar compounds interact with their targets through various mechanisms, such as binding to active sites, inhibiting enzymatic activity, or modulating signal transduction pathways .

Biochemical Pathways

Related compounds have been shown to influence various biochemical pathways, including those involved in cell proliferation and apoptosis .

Pharmacokinetics

Similar compounds have been shown to exhibit various pharmacokinetic properties, which can influence their bioavailability and therapeutic efficacy .

Result of Action

Similar compounds have been shown to exert various effects at the molecular and cellular levels, such as inducing apoptosis and inhibiting cell proliferation .

Action Environment

It’s known that environmental factors such as ph, temperature, and the presence of other molecules can influence the action of similar compounds .

Synthesis routes and methods

Procedure details

To a stirred solution of N,N-dimethyl-2-(3-nitrophenyl)acetamide (1.6 g, 7.68 mmol) in methanol (20 ml) was added 10% Pd—C (0.327 g,) followed by slow addition of triethylsilane (12.3 ml, 77 mmol) at RT. Reaction was stirred at same temperature for 30 min. The reaction mixture was filtered through celite bed. The filtrate was concentrated to get 2-(3-aminophenyl)-N,N-dimethylacetamide (1.21 g, 88% yield).